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Compound of Interest

Compound Name:
N,N,5-Trimethyl-1H-pyrazole-3-

carboxamide

CAS No.: 42238-78-8

Cat. No.: B12877560

Get Quote

Executive Summary
N,N,5-Trimethyl-1H-pyrazole-3-carboxamide represents a "privileged structure" in drug

discovery—a molecular framework capable of providing high-affinity ligands for diverse

biological targets. Its core consists of a pyrazole ring substituted with a methyl group at the C5

position and a dimethyl-carboxamide moiety at the C3 position.

This scaffold is prized for its ability to participate in hydrogen bonding networks (via the

pyrazole NH and N2) while the dimethylamide group modulates lipophilicity and metabolic

stability. It is frequently employed as a building block for Fms-like tyrosine kinase 3 (FLT3)

inhibitors, antitubercular agents, and Cannabinoid-1 (CB1) receptor antagonists.
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Property Specification

IUPAC Name N,N,5-Trimethyl-1H-pyrazole-3-carboxamide

Molecular Formula C₇H₁₁N₃O

Molecular Weight 153.18 g/mol

Core Scaffold Pyrazole-3-carboxamide

CAS Registry (Parent Acid)
402-61-9 (5-Methyl-1H-pyrazole-3-carboxylic

acid)

Predicted LogP ~0.55 (Hydrophilic/Amphiphilic)

H-Bond Donors 1 (Pyrazole NH)

H-Bond Acceptors 2 (Pyrazole N2, Amide O)

pKa (Predicted) ~10.5 (Acidic NH), ~2.2 (Basic N)

Synthetic Methodologies
The synthesis of N,N,5-Trimethyl-1H-pyrazole-3-carboxamide is typically achieved through a

convergent route involving the cyclization of a 1,3-diketo ester followed by amide coupling.

3.1. Retrosynthetic Analysis (Graphviz)
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Figure 1: Convergent synthesis pathway for the N,N,5-trimethyl-1H-pyrazole-3-carboxamide
scaffold.

3.2. Detailed Experimental Protocol
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Step 1: Cyclization to Pyrazole Core

Reagents: Ethyl 2,4-dioxovalerate (1.0 eq), Hydrazine hydrate (1.1 eq), Ethanol.

Procedure:

Dissolve ethyl 2,4-dioxovalerate in absolute ethanol.

Add hydrazine hydrate dropwise at 0°C to control the exotherm.

Reflux the mixture for 2–4 hours.

Concentrate in vacuo. The product, Ethyl 5-methyl-1H-pyrazole-3-carboxylate, often

precipitates upon cooling or addition of cold water.

Yield: Typically 85–95%.

Step 2: Hydrolysis

Reagents: Ethyl ester (Step 1 product), NaOH (2M aq), Ethanol.[1]

Procedure:

Suspend the ester in ethanol/water (1:1).

Add NaOH and reflux for 1 hour.

Acidify with HCl to pH 3. The carboxylic acid precipitates as a white solid.

Filter and dry to obtain 5-Methyl-1H-pyrazole-3-carboxylic acid (CAS 402-61-9).

Step 3: Amide Coupling (The Critical Step)

Reagents: 5-Methyl-1H-pyrazole-3-carboxylic acid (1.0 eq), Dimethylamine (2.0M in THF, 1.5

eq), HATU (1.2 eq), DIPEA (2.0 eq), DMF.

Procedure:

Dissolve the acid in anhydrous DMF under nitrogen.
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Add DIPEA and HATU; stir for 15 minutes to activate the acid.

Add the dimethylamine solution.

Stir at room temperature for 12 hours.

Workup: Dilute with EtOAc, wash with saturated NaHCO₃ (to remove unreacted acid) and

brine.

Purification: Flash chromatography (MeOH/DCM gradient).

Target:N,N,5-Trimethyl-1H-pyrazole-3-carboxamide.[2][3][4]

Medicinal Chemistry & Structure-Activity Relationships
(SAR)
This scaffold is a bioisostere for benzamides and other aromatic amides. Its utility is defined by

three vectors of modification.

4.1. Pharmacophore Map (Graphviz)
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Figure 2: SAR vectors for the pyrazole-3-carboxamide scaffold.
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4.2. Key Biological Applications
Kinase Inhibition (FLT3/JAK):

The pyrazole nitrogen (N2) often acts as a hydrogen bond acceptor in the hinge region of

kinases (e.g., CDK2, FLT3).

The C3-carboxamide moiety extends into the solvent-exposed region, where the N,N-

dimethyl group improves solubility without sacrificing permeability.

Reference: 1H-pyrazole-3-carboxamide derivatives have shown nanomolar potency

against FLT3 in Acute Myeloid Leukemia (AML) models [1].

Antitubercular Agents:

Pyrazolylpyrimidinones incorporating this carboxamide fragment have been identified as

inhibitors of Mycobacterium tuberculosis, targeting cell wall synthesis pathways (MmpL3)

[2].

CB1 Receptor Antagonism:

While Rimonabant utilizes a 1,5-diarylpyrazole core, the 3-carboxamide is essential for

receptor affinity. The N,N-dimethyl analog serves as a truncated probe to study the steric

requirements of the binding pocket.

Analytical Characterization
To validate the synthesis of this specific molecule, the following analytical signals are

diagnostic:

¹H NMR (DMSO-d₆, 400 MHz):

δ 13.0 ppm (br s, 1H): Pyrazole NH (exchangeable).

δ 6.4–6.5 ppm (s, 1H): Pyrazole C4-H (aromatic singlet).

δ 2.9–3.1 ppm (s, 6H): N,N-Dimethyl protons (may appear as two singlets due to restricted

rotation of the amide bond).
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δ 2.2 ppm (s, 3H): C5-Methyl group.[1]

LC-MS:

[M+H]⁺: 154.2 m/z.

Retention Time: Early eluting on C18 columns due to high polarity (LogP ~0.5).

Safety & Handling
Hazard Classification: Irritant (Skin/Eye).

Storage: Hygroscopic solid; store at 2–8°C under inert atmosphere (Argon/Nitrogen).

Reactivity: The amide bond is stable, but the free NH at position 1 makes the compound

susceptible to N-alkylation if treated with bases and alkyl halides.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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